![molecular formula C20H16N2O6 B2533466 Methyl 2-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate CAS No. 1172706-20-5](/img/structure/B2533466.png)
Methyl 2-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate
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Overview
Description
Methyl 2-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C20H16N2O6 and its molecular weight is 380.356. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Docking
A study by Nikalje, Hirani, and Nawle (2015) discusses the synthesis of novel compounds through cyclocondensation and evaluates their anti-inflammatory activity using both in vitro and in vivo models. This research showcases the application of molecular docking to understand the binding affinity towards human serum albumin, highlighting the potential for similar methodologies to be applied in the development and evaluation of new therapeutic agents (Nikalje, Hirani, & Nawle, 2015).
Crystal Engineering
Johnstone et al. (2010) examine the use of pressure in crystal engineering, demonstrating the induction of a phase transition in a high-Z′ structure compound. This study illustrates the importance of physical conditions in determining the crystalline structure of compounds, which can be critical in understanding their physical properties and functionalities (Johnstone et al., 2010).
Antibacterial Evaluation
Research by Rezki (2016) explores the synthesis and antibacterial evaluation of 1,4-disubstituted 1,2,3-triazoles tethering the bioactive benzothiazole nucleus. The study highlights the antimicrobial potential of such compounds, suggesting that similar structures might also possess significant biological activities (Rezki, 2016).
Supramolecular Chemistry
Balagurusamy et al. (1997) describe the design and synthesis of spherical supramolecular dendrimers, showcasing their self-organization in a novel thermotropic cubic liquid-crystalline phase. This research underscores the potential of complex molecular designs in creating new materials with unique properties (Balagurusamy et al., 1997).
Mechanism of Action
Mode of Action
It has been suggested that the compound may induce apoptosis and cause both s-phase and g2/m-phase arrests in certain cell lines .
Result of Action
Methyl 2-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate has been shown to induce apoptosis and cause cell cycle arrest in certain cell lines . This suggests that the compound may have potential antitumor activity.
Properties
IUPAC Name |
methyl 2-[[2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O6/c1-25-20(24)14-4-2-3-5-15(14)21-19(23)10-13-9-17(28-22-13)12-6-7-16-18(8-12)27-11-26-16/h2-9H,10-11H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSQIRRFNBSPHLS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)CC2=NOC(=C2)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.